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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B1668345

For Researchers, Scientists, and Drug Development Professionals

Carbenicillin, a broad-spectrum B-lactam antibiotic, is a staple in molecular biology and
microbiology laboratories, primarily for its role in selecting for resistant bacteria. While an
invaluable tool, its handling requires a thorough understanding of its potential hazards and the
implementation of stringent safety protocols to ensure the well-being of laboratory personnel
and prevent environmental contamination. This technical guide provides an in-depth overview
of the safety and handling precautions for Carbenicillin in a laboratory setting.

Hazard Identification and Classification

Carbenicillin disodium salt is classified as a hazardous substance. The primary health
concerns are related to its potential to cause allergic reactions.

o Respiratory Sensitization: Inhalation of Carbenicillin dust may lead to allergy or asthma-like
symptoms, causing breathing difficulties in sensitized individuals.[1][2][3][4][5]

o Skin Sensitization: Direct contact with the skin can provoke an allergic skin reaction, such as
a rash or irritation.[1][2][3][4][5]

It is crucial for all personnel handling this compound to be aware of these potential hazards and
to take appropriate preventative measures.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Carbenicillin disodium salt is
presented in the table below. This information is critical for safe handling, storage, and
emergency response.

Property Value

Physical State Solid, powder[1][6]
Appearance Off-white or whitish[1][6]
Odor Odorless[1]

Melting Point/Range > 200 °C /> 392 °F[6]
Boiling Point/Range 738 °C / 1360 °F[6]
Flash Point 400 °C / 752 °F[6]
Water Solubility 50 g/L at 20 °CJ[1]

pH 6.0 - 7.5 (50 g/L aqueous solution at 20 °C)[1]
Decomposition Temperature No data available
Density 0.7 g/lcm3 at 20 °C[1]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimize exposure and
maintain the integrity of the compound.

Personal Protective Equipment (PPE)

When handling Carbenicillin, especially in its powdered form, the following PPE is mandatory:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[1][6] It is
recommended to check the breakthrough time and glove thickness with the supplier.[6]

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.[3][7]
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» Respiratory Protection: In cases of inadequate ventilation or when handling large quantities
that may generate dust, a NIOSH/MSHA-approved respirator is necessary.[2][7]

Engineering Controls

o Ventilation: Always handle Carbenicillin in a well-ventilated area.[1][2][6][7][8] The use of a
chemical fume hood is recommended, particularly when weighing the powder or preparing
stock solutions.[7]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the laboratory.[7]

General Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.[6]

e Do not ingest or inhale the substance.[6]

e Avoid the formation of dust and aerosols.[1][6][7]

e Wash hands thoroughly before breaks and after handling the compound.[1][6]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[1][2][5]

e Do not eat, drink, or smoke in areas where Carbenicillin is handled.[6]

Storage Conditions

Proper storage is essential to maintain the stability and efficacy of Carbenicillin.

Keep the container tightly closed in a dry and well-ventilated place.[1][2][6]

Store in a freezer or as recommended by the manufacturer, typically at 2-8°C.[6][7]

Protect from heat and direct sunlight.[2][7]

Store away from strong oxidizing agents, as they are incompatible.[1][2]
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Experimental Protocols
Preparation of Carbenicillin Stock Solution

This protocol outlines the steps for safely preparing a concentrated stock solution of

Carbenicillin.

Preparation: Work within a chemical fume hood. Assemble all necessary materials:
Carbenicillin disodium salt powder, sterile distilled water or appropriate buffer, sterile conical
tubes, and a calibrated balance.

Weighing: Tare a sterile conical tube on the balance. Carefully weigh the desired amount of
Carbenicillin powder into the tube. Avoid creating dust.

Solubilization: Add the appropriate volume of sterile solvent to the tube. Carbenicillin
disodium salt is soluble in water.[1]

Mixing: Close the tube tightly and vortex or invert until the powder is completely dissolved.

Sterilization: Filter-sterilize the stock solution through a 0.22 um filter into a new sterile
container.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[9] Store the aliquots at -20°C.[9]

Accidental Release and First Aid Measures
Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and, if necessary, evacuate the vicinity.
Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection, gloves, and eye
protection.[2][6]

Containment: Prevent the spill from spreading and entering drains or water courses.[8]
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o Cleanup: For solid spills, carefully sweep up the material using non-sparking tools and place
it into a suitable, labeled container for disposal.[7] Avoid generating dust. For liquid spills,
cover with a suitable absorbent material.

o Decontamination: Decontaminate the spill site with a 10% caustic solution and ventilate the
area until disposal is complete.[7]

Click to download full resolution via product page

Caption: Workflow for handling a Carbenicillin spill.

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration. Seek immediate medical attention.[2][5][10]

o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water.[2][10] If skin irritation or a rash occurs, seek medical advice.[1][5] Remove
contaminated clothing.[1]

o Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several
minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and consult a
doctor.[2]

 Ingestion: If swallowed, rinse the mouth with water and drink plenty of water afterwards.[10]
Seek medical treatment.[2]

Waste Disposal

The disposal of Carbenicillin and materials contaminated with it must be handled responsibly
to prevent environmental contamination and the development of antibiotic resistance.[11][12]
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o Stock Solutions: Concentrated Carbenicillin stock solutions are considered hazardous
chemical waste and should be collected in an approved, labeled container for chemical
waste disposal through the institution's Environmental Health and Safety (EHS) program.[12]

o Used Media: While some sources suggest that antibiotics that degrade quickly, like
Carbenicillin, can be poured down the sink after autoclaving, it is best practice to treat all
antibiotic-containing media as chemical waste.[11][12] Autoclaving can destroy pathogens
but may not deactivate the antibiotic.[12]

e Contaminated Materials: All materials that have come into contact with Carbenicillin, such
as pipette tips, tubes, and gloves, should be disposed of as hazardous waste.[13]

o Empty Containers: The first rinse of an empty Carbenicillin container must be collected and
disposed of as hazardous waste.[13]

Always consult and adhere to your institution's specific guidelines for hazardous waste
disposal.[12][13]

Toxicological Information

Understanding the toxicological profile of Carbenicillin is essential for risk assessment.

Route Species Value (LD50)
Oral Mouse >12 g/kg

Rat >10 g/kg

Intraperitoneal Mouse 7,600 mg/kg
Rat 10 g/kg

Subcutaneous Mouse 9 g/kg

Rat >10 g/kg

Data sourced from Cayman
Chemical Safety Data Sheet.

[4]
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The primary toxicological concerns are sensitization of the respiratory tract and skin.[2][3][4]
There is no evidence to suggest that Carbenicillin is carcinogenic, mutagenic, or has
reproductive toxicity.[2]

By adhering to the comprehensive safety and handling precautions outlined in this guide,
researchers, scientists, and drug development professionals can safely and effectively utilize
Carbenicillin in the laboratory while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668345#safety-and-handling-precautions-for-
carbenicillin-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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